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These application notes provide a detailed overview of established methodologies for
assessing the binding affinity between the pattern recognition receptor FLAGELLIN-SENSING
2 (FLS2) and its ligand, the bacterial flagellin-derived peptide flg22. Understanding this
interaction is crucial for research in plant immunology and the development of novel disease
resistance strategies.

Introduction to FLS2-flg22 Interaction

FLS2 is a leucine-rich repeat receptor kinase (LRR-RK) that plays a pivotal role in the plant's
innate immune system.[1][2][3] It recognizes the highly conserved 22-amino acid epitope of
bacterial flagellin, flg22, initiating a signaling cascade that leads to pathogen-associated
molecular pattern (PAMP)-triggered immunity (PTI).[4][5][6] The binding of flg22 to FLS2
induces the formation of a signaling complex with the co-receptor BRI1-ASSOCIATED
RECEPTOR KINASE 1 (BAK1), leading to the activation of downstream defense responses.[4]

[6]7]

Accurate assessment of the FLS2-flg22 binding affinity is essential for structure-function
studies of FLS2, for screening for mutations that affect binding, and for the development of
agonists or antagonists of this critical immune receptor. This document outlines several key in
vitro and in vivo methods to quantify this interaction.
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Quantitative Data Summary

The following table summarizes publicly available quantitative data on the FLS2-flg22 binding
affinity, primarily determined through competition assays.

Affinity Metric

Method Plant Species Ligand Reference
(IC50)

Radioligand Arabidopsis

o ) 125I-Tyr-flg22 ~5nM [1]
Binding Assay thaliana
Radioligand Arabidopsis

o _ 125I1-Tyr-flg22 8 nM [1]
Binding Assay thaliana

o Lycopersicon

Radioligand

o esculentum 125I-Tyr-flg22 3nM [1]
Binding Assay

(Tomato)

Note: The half-maximal inhibitory concentration (IC50) is a measure of the concentration of a
competing ligand that displaces 50% of the specific binding of a radiolabeled ligand. It is a key
parameter in competition binding assays and is related to the dissociation constant (Kd).

FLS2 Signaling Pathway

The binding of flg22 to FLS2 initiates a well-characterized signaling cascade. The following
diagram illustrates the key events in this pathway.
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Caption: FLS2 signaling pathway upon flg22 binding.

Experimental Protocols

This section provides detailed protocols for key experiments used to assess FLS2-flg22 binding
affinity.

Radioligand Binding Assay

This method directly measures the binding of a radiolabeled ligand (e.g., 125I-Tyr-flg22) to its
receptor. Competition assays, where a non-labeled ligand competes with the radiolabeled
ligand, are commonly used to determine the binding affinity (IC50) of the unlabeled ligand.[1][8]
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Sample Preparation

Prepare microsomes or
solubilized protein extracts Prepare 125I-Tyr-flg22
from plant tissue

%nding Reaction

Incubate membranes with
125I-Tyr-flg22 and varying
concentrations of unlabeled flg22

Separation

Separate bound from
free radioligand
(e.g., filtration)

Detection & Analysis

Measure radioactivity of
bound ligand

:

Plot data and calculate IC50
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Protein Expression

Express epitope-tagged FLS2
(e.g., FLS2-Myc) in plant cells
(e.g., N. benthamiana or protoplasts)

Ligand Treatment

Treat cells with or without flg22

Cell Lysis
y

Lyse cells and prepare
protein extracts

Immunoprecipitation

Incubate extracts with
anti-epitope tag antibody
(e.g., anti-Myc) coupled to beads

Ane%ysis

Wash beads to remove
unbound proteins

:

Elute bound proteins

l

Analyze eluate by
Western blotting using
anti-FLS2 and anti-flg22 antibodies
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Sample Preparation

Label purified FLS2
(or its ectodomain)
with a fluorescent dye

Prepare a serial dilution
of unlabeled flg22

Bihding Reactibn
v v

Mix labeled FLS2 with
each flg22 dilution

MST Mez‘surement

Load samples into
capillaries

l

Perform MST measurement
(IR laser heating and
fluorescence detection)

Data Alnalysis
v

Analyze the change in
thermophoretic movement

'

Plot the change against
ligand concentration and
fit to determine Kd
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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